N-(2-bromo-4,5-dimethylphenyl)-2-{4-[(E)-(2-carbamothioylhydrazinylidene)methyl]-2-ethoxyphenoxy}acetamide

• Molecular Formula: C20H23BrN4O3S
• Molecular Weight: 479.4 g/mol
• IUPAC Name: N-(2-bromo-4,5-dimethylphenyl)-2-[4-[(E)-(carbamothioylhydrazinylidene)methyl]-2-ethoxyphenoxy]acetamide
• InChI: InChI=1S/C20H23BrN4O3S/c1-4-27-18-9-14(10-23-25-20(22)29)5-6-17(18)28-11-19(26)24-16-8-13(3)12(2)7-15(16)21/h5-10H,4,11H2,1-3H3,(H,24,26)(H3,22,25,29)/b23-10+
• InChI Key: HEWSBPLYECAGIZ-AUEPDCJTSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC(=S)N)OCC(=O)NC2=C(C=C(C(=C2)C)C)Br
• SMILES: CCOC1=C(C=CC(=C1)C=NNC(=S)N)OCC(=O)NC2=C(C=C(C(=C2)C)C)Br

Description

N-(2-bromo-4,5-dimethylphenyl)-2-{4-[(E)-(2-carbamothioylhydrazinylidene)methyl]-2-ethoxyphenoxy}acetamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It is a potential drug candidate that has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of N-(2-bromo-4,5-dimethylphenyl)-2-{4-[(E)-(2-carbamothioylhydrazinylidene)methyl]-2-ethoxyphenoxy}acetamide is not fully understood. However, it has been suggested that the compound induces apoptosis in cancer cells by activating the caspase pathway. It has also been shown to inhibit the growth of cancer cells by interfering with DNA replication.
Biochemical and Physiological Effects:
Studies have shown that N-(2-bromo-4,5-dimethylphenyl)-2-{4-[(E)-(2-carbamothioylhydrazinylidene)methyl]-2-ethoxyphenoxy}acetamide has no significant toxicity towards normal cells. It has been shown to inhibit the proliferation of cancer cells while leaving normal cells unaffected. In addition, this compound has been found to exhibit antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-bromo-4,5-dimethylphenyl)-2-{4-[(E)-(2-carbamothioylhydrazinylidene)methyl]-2-ethoxyphenoxy}acetamide in lab experiments is its high potency against cancer cells. It has also been shown to have low toxicity towards normal cells, making it a promising drug candidate. However, the limitations of this compound include its poor solubility in water and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research and development of N-(2-bromo-4,5-dimethylphenyl)-2-{4-[(E)-(2-carbamothioylhydrazinylidene)methyl]-2-ethoxyphenoxy}acetamide. One potential direction is to investigate its potential use in combination with other anticancer agents to enhance its efficacy. Another direction is to explore its potential use in other diseases, such as microbial infections and inflammatory disorders. Further studies are also needed to fully understand its mechanism of action and to optimize its pharmacological properties.
Conclusion:
N-(2-bromo-4,5-dimethylphenyl)-2-{4-[(E)-(2-carbamothioylhydrazinylidene)methyl]-2-ethoxyphenoxy}acetamide is a synthetic compound that has shown promising results in scientific research for its potential use as an anticancer agent. Its high potency against cancer cells and low toxicity towards normal cells make it a promising drug candidate. Further studies are needed to fully understand its mechanism of action and to optimize its pharmacological properties for clinical use.

Synthesis Methods

The synthesis of N-(2-bromo-4,5-dimethylphenyl)-2-{4-[(E)-(2-carbamothioylhydrazinylidene)methyl]-2-ethoxyphenoxy}acetamide involves the reaction of 2-bromo-4,5-dimethylphenylamine with ethyl 2-(4-(formylamino)phenoxy)acetate in the presence of triethylamine. The resulting product is then treated with thiosemicarbazide to obtain the final compound.

Scientific Research Applications

N-(2-bromo-4,5-dimethylphenyl)-2-{4-[(E)-(2-carbamothioylhydrazinylidene)methyl]-2-ethoxyphenoxy}acetamide has been extensively studied for its potential use as an anticancer agent. It has been shown to exhibit cytotoxicity against various cancer cell lines, including breast, colon, and lung cancer cells. In addition, this compound has also been investigated for its antimicrobial and anti-inflammatory properties.